3-fluoro-N-(4-methoxy-2-methylphenyl)benzamide

• IUPAC Name: 3-fluoro-N-(4-methoxy-2-methylphenyl)benzamide
• InChI: InChI=1S/C15H14FNO2/c1-10-8-13(19-2)6-7-14(10)17-15(18)11-4-3-5-12(16)9-11/h3-9H,1-2H3,(H,17,18)
• InChI Key: NXURLUPHXMRSTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

3-fluoro-N-(4-methoxy-2-methylphenyl)benzamide is a chemical compound that belongs to the class of benzamides. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. It has gained significant attention in scientific research due to its potential applications in the field of drug discovery and development.

Mechanism of Action

The exact mechanism of action of 3-fluoro-N-(4-methoxy-2-methylphenyl)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammation process. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are proteins that regulate gene expression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-(4-methoxy-2-methylphenyl)benzamide in lab experiments is its high purity and stability. It can be easily synthesized and purified, which makes it an ideal compound for use in various assays and experiments. However, one of the limitations of using this compound is its relatively high cost compared to other compounds that exhibit similar activities.

Future Directions

There are several future directions for the research on 3-fluoro-N-(4-methoxy-2-methylphenyl)benzamide. One of the main areas of focus is the development of new therapeutic agents based on this compound. It has been shown to exhibit promising anti-tumor and anti-inflammatory activities, which makes it a potential candidate for the development of new drugs. Another area of focus is the investigation of its mechanism of action and its effects on various biological pathways. This will help to further understand the potential applications of this compound in the field of drug discovery and development. Finally, there is a need for further studies to investigate the safety and toxicity of this compound in vivo, which will help to determine its potential as a therapeutic agent.

Scientific Research Applications

3-fluoro-N-(4-methoxy-2-methylphenyl)benzamide has been extensively studied for its potential applications in the field of drug discovery and development. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been investigated as a potential therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.